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Compound of Interest

Compound Name: Amg-458

Cat. No.: B1684692 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of potent compounds like AMG-458 is paramount. This guide provides immediate,

essential safety protocols, operational procedures, and disposal plans to foster a secure

laboratory environment and build confidence in chemical handling practices.

Chemical and Physical Properties
AMG-458 is a potent and selective inhibitor of the c-Met receptor tyrosine kinase.[1][2][3][4][5]

[6] A summary of its key chemical and physical properties is provided in the table below for

easy reference.

Property Value

CAS Number 913376-83-7[1][2]

Molecular Formula C₃₀H₂₉N₅O₅[1][2][7]

Molecular Weight 539.58 g/mol [2][4][7]

Appearance Solid[1][3]

Purity ≥98%[1]

Solubility Soluble in DMSO[1][3][5]

Storage Store at -20°C[1][3][5]
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling AMG-458 to minimize exposure

and ensure personal safety. The following table outlines the required PPE.

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[8]

Protects eyes from splashes or

dust.

Skin Protection

Wear fire/flame resistant and

impervious clothing, such as a

lab coat.[8] Chemical-resistant

gloves (e.g., nitrile).

Prevents skin contact with the

compound.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[8]

Protects against inhalation of

dust or aerosols.

Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of AMG-458 and the safety of

laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid creating dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.
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Keep in a cool, dry, and well-ventilated place.

Store at -20°C for long-term stability.[1][3][5] Short-term storage at -80°C for 6 months or

-20°C for 1 month is also cited for stock solutions.[9]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.

Exposure Route First-Aid Procedure

Inhalation Move the victim into fresh air.[8]

Skin Contact
Take off contaminated clothing immediately.[8]

Wash with soap and water.

Eye Contact Rinse with pure water for at least 15 minutes.[8]

Ingestion
Rinse mouth with water.[8] Do not induce

vomiting.

In all cases of exposure, seek immediate medical attention.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental compliance.

Spill Management:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use absorbent material to contain the spill.

Clean: Carefully collect the spilled material and absorbent into a sealed container.

Decontaminate: Clean the spill area with an appropriate solvent.
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Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.

Signaling Pathway of AMG-458
AMG-458 is a potent inhibitor of c-Met, also known as hepatocyte growth factor receptor

(HGFR).[5] The binding of its ligand, hepatocyte growth factor (HGF), to c-Met triggers a

signaling cascade involved in cell proliferation, migration, and survival. AMG-458 blocks this

signaling by inhibiting the kinase activity of c-Met.
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Caption: AMG-458 inhibits the c-Met signaling pathway.

Experimental Workflow: Handling and Preparation
of AMG-458 for In Vitro Assays
This workflow provides a standardized procedure for preparing AMG-458 for use in cell-based

assays.
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Start: Retrieve AMG-458 from -20°C storage

Weigh required amount of AMG-458 in a chemical fume hood

Dissolve in DMSO to create a high-concentration stock solution

Vortex thoroughly to ensure complete dissolution

Filter-sterilize the stock solution using a 0.22 µm syringe filter

Prepare single-use aliquots to avoid freeze-thaw cycles

Store aliquots at -20°C or -80°C

Dilute stock solution in cell culture medium to final working concentration

Treat cells with the final working solution

End: Proceed with downstream analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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